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Compound of Interest

Compound Name: Lonazolac

Cat. No.: B1214889

For researchers, scientists, and drug development professionals, the responsible management
of chemical compounds is a cornerstone of laboratory safety and environmental stewardship.
This guide provides essential, step-by-step procedures for the proper disposal of Lonazolac, a
non-steroidal anti-inflammatory drug (NSAID). Adherence to these protocols is critical for
ensuring operational safety, maintaining regulatory compliance, and minimizing the ecological
footprint of pharmaceutical research.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Lonazolac with appropriate
care. While specific hazard information for Lonazolac is not extensively detailed in readily
available safety data sheets[1], general best practices for handling pharmaceutical compounds
should be strictly followed. This includes wearing standard personal protective equipment
(PPE) such as laboratory coats, gloves, and safety glasses to prevent skin and eye contact[2]
[3]. All personnel handling hazardous drug waste must receive training on appropriate
procedures to protect themselves and the environment.[4]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including Lonazolac, is regulated by various agencies
to protect public health and the environment.[5] In the United States, the Environmental
Protection Agency (EPA) sets guidelines for hazardous waste management under the
Resource Conservation and Recovery Act (RCRA). Additionally, state regulations, which may
be more stringent than federal laws, must be followed. A key EPA regulation, Subpart P,
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specifically addresses the management of hazardous waste pharmaceuticals by healthcare
facilities and prohibits the flushing of these substances down drains.

Step-by-Step Disposal Protocol for Lonazolac

The primary goal of proper disposal is to prevent the release of active pharmaceutical
ingredients into the environment, particularly waterways, where they can have adverse
ecological effects.

1. Preferred Disposal Method: Drug Take-Back Programs

The most secure and environmentally sound method for disposing of unwanted or expired
Lonazolac is through a certified drug take-back program. These programs are designed to
safely manage and destroy pharmaceuticals.

2. On-Site Disposal Procedure (When Take-Back Programs are Unavailable)

If a take-back program is not accessible, the following on-site disposal protocol should be
implemented:

o Step 1: Do Not Dispose Down the Drain. Under no circumstances should Lonazolac be
flushed down the toilet or washed down the sink. Wastewater treatment facilities are often
unable to completely remove pharmaceutical compounds, leading to water contamination.

o Step 2: Render the Compound Unusable. To prevent accidental ingestion or diversion, the
Lonazolac should be rendered unusable. For solid forms (powders, tablets, or capsules),
mix the compound with an unpalatable substance such as used coffee grounds, dirt, or cat
litter. A small amount of water can be added to help dissolve the material.

o Step 3: Contain and Seal. Place the mixture in a sealable container, such as a plastic bag or
a non-descript container with a secure lid, to prevent leakage.

o Step 4: Dispose of in Municipal Solid Waste. The sealed container can then be placed in the
regular laboratory or municipal trash. Be sure to remove or obscure any personal or
confidential information from the original container.
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o Step 5: Bulk Quantities and Incineration. For bulk quantities of Lonazolac, disposal via a
licensed hazardous waste disposal company is required. The recommended method of
destruction for pharmaceutical waste is high-temperature incineration at a permitted facility.

Quantitative Data: Properties of Lonazolac

For reference and risk assessment, the following table summarizes key quantitative data for
Lonazolac and its calcium salt.

Property Lonazolac Lonazolac Calcium
CAS Registry Number 53808-88-1 75821-71-5
Molecular Formula C17H13CIN202 C34H24CaCl2N404
Molecular Weight 312.75 g/mol 663.56 g/mol

Melting Point 150-151°C 270-290°C (decomposes)
pKa 4.3 Not Available

Oral LD50 (male mice) 670 mg/kg Not Available

Oral LD50 (female mice) 845 mg/kg Not Available

Oral LD50 (male rats) 730 mg/kg Not Available

Oral LD50 (female rats) 1000 mg/kg Not Available
Intravenous LD50 (male mice) 195 mg/kg Not Available
Intravenous LD50 (male rats) 165 mg/kg Not Available

Lonazolac Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Lonazolac, ensuring a logical and compliant approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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